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Compound of Interest

Compound Name: JBSNF-000088

Cat. No.: B1672817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Nicotinamide N-methyltransferase (NNMT) has emerged as a significant therapeutic target in

metabolic diseases, including obesity and type 2 diabetes. This enzyme plays a crucial role in

cellular metabolism by catalyzing the methylation of nicotinamide. Its inhibition has

demonstrated potential in improving metabolic parameters. This guide provides an objective

comparison of the well-characterized NNMT inhibitor, JBSNF-000088, with other notable

alternatives, supported by available experimental data to aid in the selection of appropriate

research tools.

Quantitative Data Comparison
The following tables summarize the biochemical potency and metabolic effects of JBSNF-
000088 compared to other NNMT inhibitors.

Table 1: In Vitro Inhibitory Activity Against NNMT
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Compound Target IC50 Value Ki Value Notes

JBSNF-000088 Human NNMT 1.8 µM[1][2] -

Also known as 6-

Methoxynicotina

mide; a

nicotinamide

analog.[1]

Monkey NNMT 2.8 µM[1][2] -

Mouse NNMT 5.0 µM[1][2] -

Nnmt-IN-5 Human NNMT 47.9 ± 0.6 nM[1] -

Also known as

Compound 3-12.

Exhibits excellent

selectivity over a

panel of human

methyltransferas

es.[1]

5-amino-1MQ Not Specified 1.2 µM -
A quinolinium

analog.

LL320 Human NNMT - 6.8 nM
Bisubstrate

inhibitor.

II399 Human NNMT - 5.9 nM
Bisubstrate

inhibitor.

NS1 Human NNMT - 49.5 nM (Kd)
Bisubstrate

inhibitor.

Compound 78 Not Specified 1.41 µM -
Bisubstrate

inhibitor.

Table 2: In Vivo Metabolic Effects in Diet-Induced Obese (DIO) Mice
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Compound Dose & Regimen Duration
Key Metabolic
Outcomes

JBSNF-000088
50 mg/kg, twice daily,

oral gavage[3]
4 weeks

Statistically significant

reduction in body

weight and fed blood

glucose.[2][3]

Normalized oral

glucose tolerance.[2]

[3] Improved insulin

sensitivity.

5-amino-1MQ

20 mg/kg, three times

daily, subcutaneous

injection

11 days

Progressive loss of

body weight. 30%

decrease in white

adipose tissue mass

and adipocyte size.

Signaling Pathways and Experimental Workflows
To visualize the mechanism of action and experimental procedures, the following diagrams are

provided in the DOT language for use with Graphviz.
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NNMT signaling pathway and the impact of its inhibition.
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Prepare Reagents:
- Recombinant NNMT Enzyme

- SAM (Methyl Donor)
- Nicotinamide (Substrate)
- JBSNF-000088 (Inhibitor)

Incubate NNMT with varying
concentrations of JBSNF-000088

Initiate reaction by adding
SAM and Nicotinamide

Incubate at 37°C

Stop Reaction

Quantify 1-Methylnicotinamide (MNA)
production via LC-MS/MS

Calculate IC50 Value

 

Induce obesity in mice with a
high-fat diet (HFD) for 14 weeks

Randomize mice into treatment groups:
- Vehicle Control

- JBSNF-000088 (50 mg/kg, b.i.d.)

Administer treatment for 4 weeks

Monitor key parameters:
- Body weight (twice weekly)
- Fed blood glucose (weekly)

- Oral glucose tolerance test (OGTT)

Sacrifice and collect tissues for
ex vivo analysis

Analyze data and compare
treatment groups

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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